BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the
Pyrometallurgical Processing of Copper-
Uranium Concentrates

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Copper;uranium

Cat. No.: B14721803

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

The processing of complex ores containing both copper and uranium presents unique
metallurgical challenges and opportunities. While hydrometallurgical circuits are commonly
employed for uranium extraction, particularly as a pre-treatment step before copper smelting,
this document outlines a conceptual framework for a purely pyrometallurgical approach. This
methodology is based on established principles of copper smelting and the thermodynamic
behavior of uranium at high temperatures. The primary objective of this process is the
separation of copper into a metallic or matte phase, while concentrating uranium in a slag
phase for subsequent recovery.

The protocols described herein are intended for research and development purposes and
provide a foundation for laboratory and pilot-scale investigations into the pyrometallurgical
treatment of copper-uranium concentrates. The process leverages the differential affinities of
copper for sulfur and uranium for oxygen to achieve separation in a molten state.

l. Process Overview: A Multi-Stage
Pyrometallurgical Approach
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The proposed pyrometallurgical process for copper-uranium concentrates involves a sequence
of high-temperature operations designed to progressively separate the valuable metals. The
core stages include:

e Roasting: An initial step to partially remove sulfur and other volatile impurities from the
concentrate, and to convert iron sulfides to iron oxides.

e Smelting: The roasted concentrate is melted with fluxes to produce a molten copper-iron
sulfide phase (matte) and a liquid silicate phase (slag). Uranium is strategically partitioned
into the slag.

o Converting: The molten matte is oxidized to remove the remaining iron and sulfur, producing
crude "blister" copper.

o Refining: The blister copper is further purified to remove residual impurities, and the uranium-
rich slag from the smelting stage is treated to recover uranium.

The following sections provide detailed protocols and data for each of these key stages.

Il. Experimental Protocols
Protocol 1: Oxidative Roasting of Copper-Uranium
Concentrates

Objective: To decrease the sulfur content of the concentrate and oxidize iron sulfides to
facilitate slag formation in the subsequent smelting stage. This is a critical step for controlling
the matte grade.

Methodology:

o Sample Preparation: A representative sample of the copper-uranium concentrate is finely
ground to ensure uniform reaction kinetics.

o Furnace Setup: A fluidized-bed or hearth furnace is preheated to the desired roasting
temperature.

e Roasting Process: The concentrate is fed into the furnace with a controlled flow of hot air.
The temperature is maintained within a specific range to promote the oxidation of sulfides to
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oxides, releasing sulfur as sulfur dioxide (SO2) gas.[1]

e Process Monitoring: The off-gas is continuously monitored for SO2 concentration to gauge
the extent of the reaction.

e Product Collection: The roasted product, known as calcine, is collected for analysis and
subsequent smelting.

Key Reactions:
e 2CuFeSz(s) + O2(g) — Cu2S(s) + 2FeS(s) + SO2(g)
o 2FeS(s) + 302(g) — 2FeO(s) + 2S02(g)

» Uranium oxides (e.g., UOz2) present in the concentrate will remain relatively stable under
these conditions.

Protocol 2: Smelting of Roasted Calcine to Produce
Copper Matte and Uranium-Rich Slag

Objective: To melt the roasted calcine with fluxes to create two immiscible liquid phases: a
dense, copper-rich matte and a lighter, uranium-bearing slag.

Methodology:

e Charge Calculation: The calcine is mixed with silica (SiO2) and lime (CaO) fluxes. The
proportions are calculated to produce a fluid slag with a low melting point that can effectively
dissolve uranium oxides.

e Furnace Operation: The charge is introduced into a smelting furnace (e.g., an electric or
flash furnace) and heated to temperatures sufficient to melt all components.

» Phase Separation: Due to density differences, the molten matte settles at the bottom of the
furnace, while the slag forms a layer on top.[2]

o Tapping: The slag and matte are tapped separately from the furnace.
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o Sampling and Analysis: Samples of both the matte and slag are taken for chemical analysis
to determine the distribution of copper, uranium, and other elements.

Key Reactions:
e FeO(s) + SiOz2(s) —» FeO.SiO(l) (Slag formation)

o Uranium oxides (UOz, UsQOs) are incorporated into the molten silicate slag.

Protocol 3: Converting of Copper Matte to Blister
Copper

Objective: To remove iron and sulfur from the molten matte through oxidation, resulting in the
production of crude copper.

Methodology:

Converter Charging: Molten matte from the smelting furnace is charged into a converter
(e.g., a Peirce-Smith converter).

« Blowing: Air or oxygen-enriched air is blown through the molten matte. This oxidizes the iron
sulfide to iron oxide and sulfur dioxide.

¢ Slagging: Silica flux is added to react with the iron oxide, forming a slag that is periodically
skimmed off.

o Copper Making: After the iron has been removed, the "blowing" continues to oxidize the
copper sulfide, producing blister copper and SO-.

o Casting: The resulting blister copper, which is approximately 98-99% pure, is cast into
anodes for further refining.

Key Reactions:

e 2FeS(l) + 302(g) ~ 2FeO(l) + 2S02(g)

e 2FeO(l) + SiO2(s) — 2Fe0.SiO(l) (Slag)
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o CuzS(l) + O2(g) ~ 2Cu(l) + SO2(g)

Protocol 4: Melt Refining of Uranium-Contaminated
Copper

Objective: To remove residual uranium and other impurities from copper through a refining
process involving the use of specific fluxes.

Methodology:

e Furnace Preparation: A refining furnace is charged with the blister copper or other uranium-
contaminated copper scrap.

o Flux Addition: A carefully formulated flux, often a mixture of silica, lime, and other agents like
fluorspar (CaFz), is added to the molten copper.

» Melting and Refining: The charge is heated to maintain a molten state, and the flux reacts
with uranium and other impurities, drawing them into a slag phase.

» Slag Removal: The uranium-rich slag is skimmed from the surface of the molten copper.

e Casting: The purified copper is cast into desired shapes.

lll. Data Presentation

Table 1: Typical Operating Parameters for Pyrometallurgical Stages

Parameter Roasting Smelting Converting
Temperature Range 500 - 700 °C 1200 - 1350 °C 1150 - 1250 °C
o ) ) Oxidizing (Air/O2-
Atmosphere Oxidizing (Air) Reducing to Neutral )
enriched)
] Roasted Calcine,

Primary Feed Cu-U Concentrate Molten Copper Matte

Fluxes

Copper Matte, Slag, Blister Copper, Slag,
Primary Products Calcine, SO2 Gas PP g PP J

Off-gas SO:2 Gas
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Table 2: Expected Partitioning of Copper and Uranium

] ) Smelting Smelting ) )
Roasting (in Converting Converting
Element . (Matte (Slag .
Calcine) (Blister Cu) (Slag)
Phase) Phase)
Copper (Cu) >98% >95% <5% >99% <1%
Uranium (U) >99% <1% >99% Trace >99%

Note: These are estimated values and will vary depending on the specific ore composition, flux
chemistry, and operating conditions.

Table 3: Example Flux Composition for Melt Refining of Uranium-Contaminated Copper

Flux Component Chemical Formula Weight Percentage (%)
Silica SiO2 40 - 50

Lime CaO 20-30

Alumina Al203 10-15

Fluorspar CaF2 5-10

Source: Adapted from studies on melt refining of uranium-contaminated metals.[3]

IV. Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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